1-(2-isopropoxybenzyl)-5-methyl-1H-indole-2,3-dione
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Description
1-(2-isopropoxybenzyl)-5-methyl-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C19H19NO3 and its molecular weight is 309.4g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Isatin derivatives are recognized for their synthetic versatility, serving as precursors for the formation of a wide range of heterocyclic molecules. They undergo various reactions to form new heterocyclic compounds, contributing significantly to organic chemistry and medicinal chemistry research. The synthesis of these compounds involves key reactions such as Pfitzinger, ring-opening, and ring expansion reactions, highlighting the compound's role in developing new chemical entities with potential biological activities (Sadeghian & Bayat, 2022).
Anticonvulsant Agents
Research on isatin derivatives has also focused on their pharmacological importance, particularly their activity as anticonvulsant agents. Certain derivatives exhibit potent anticonvulsant activity at low concentrations, with Schiff bases among the most potent. This has significant implications for developing new anticonvulsant drugs, emphasizing the therapeutic potential of these compounds (Mathur & Nain, 2014).
Indole Synthesis
Indole and its derivatives, including isatin derivatives, play a crucial role in synthesizing indole alkaloids, which are of great interest due to their biological activities. The development of new methods for indole synthesis, including those involving isatin derivatives, continues to be a vibrant area of research. Such studies contribute to the organic synthesis field, enabling the creation of novel compounds with potential pharmacological applications (Taber & Tirunahari, 2011).
Bioactivity and Drug Synthesis
The versatility of isatin derivatives extends to their significant pharmacological activities, including analgesic, anticancer, anti-inflammatory, antitubercular, antimicrobial, antifungal, and antiviral effects. This highlights their importance in drug discovery and the development of new therapeutic agents. Isatin derivatives serve as a foundation for synthesizing a variety of biologically important compounds, some of which are in development to overcome resistance problems and reduce side effects (Chauhan et al., 2020).
Properties
IUPAC Name |
5-methyl-1-[(2-propan-2-yloxyphenyl)methyl]indole-2,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c1-12(2)23-17-7-5-4-6-14(17)11-20-16-9-8-13(3)10-15(16)18(21)19(20)22/h4-10,12H,11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLFMCQDQLZJKLD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=O)C2=O)CC3=CC=CC=C3OC(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.